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Compound of Interest

Compound Name: Aspinonene

Cat. No.: B15546869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Aspinonene is a fungal secondary metabolite isolated from species such as Aspergillus

ochraceus and Aspergillus ostianus.[1][2] As a polyketide with a complex stereochemistry, its

full biological and toxicological profiles have not been extensively documented.[3][4] Therefore,

adherence to strict handling and storage protocols is crucial to ensure the integrity of the

compound for research purposes and to maintain a safe laboratory environment. These

application notes provide a comprehensive guide to the recommended handling, storage, and

stability testing of Aspinonene, based on established guidelines for natural products of similar

complexity.[1]

Physicochemical Properties
Aspinonene is a colorless oil with the molecular formula C₉H₁₆O₄ and a molecular weight of

188.22 g/mol .[3][5] It is soluble in methanol and chloroform.[3]
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Property Value Source

Molecular Formula C₉H₁₆O₄ [2][3][5]

Molecular Weight 188.22 g/mol [2][3][5]

IUPAC Name

(E,2R,5S)-2-[(2R,3S)-3-

methyloxiran-2-yl]hex-3-ene-

1,2,5-triol

[3][5]

CAS Number 157676-96-5 [3][5]

Appearance Colorless oil [3]

Solubility
Soluble in methanol and

chloroform
[3]

Handling and Personal Protective Equipment (PPE)
Due to the limited toxicological data, a risk-based approach to safety, assuming Aspinonene
may be hazardous, is essential.[4]

Engineering Controls:

All handling of Aspinonene should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood.[4]

A designated area for working with Aspinonene should be established to prevent cross-

contamination.[4]

An emergency eyewash station and safety shower must be readily accessible.[4]

Personal Protective Equipment (PPE): The following PPE is mandatory when handling

Aspinonene:[4][6]
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PPE Category Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).

To prevent skin contact.

Gloves should be changed

immediately if contaminated.

Body Protection
A laboratory coat must be worn

at all times.

To protect skin and clothing

from contamination.

Respiratory Protection

A respirator may be required if

there is a risk of generating

aerosols or dust outside of a

fume hood.

To prevent inhalation.

Handling Procedures:

Solution Preparation: When preparing solutions, slowly add the solid Aspinonene to the

solvent to avoid splashing. Keep containers covered as much as possible.[4]

Post-Handling: After handling, wipe down the work area with a suitable solvent. All

contaminated disposable materials should be placed in a designated hazardous waste

container.[4]

Hygiene: Wash hands thoroughly with soap and water after removing gloves.[4]

Storage Conditions
Proper storage is critical to maintain the integrity and stability of Aspinonene.[1] The following

conditions are recommended based on general guidelines for complex natural products.[1]
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Parameter Recommended Condition Rationale

Temperature -20°C or lower

Reduces the rate of chemical

degradation and microbial

growth.[1]

Light Protect from light

Many organic molecules are

susceptible to

photodegradation. Use of

amber vials or storage in the

dark is recommended.[1]

Atmosphere
Inert atmosphere (e.g., Argon,

Nitrogen)

Minimizes oxidative

degradation, which is

particularly important for long-

term storage.[1]

Form Solid (lyophilized powder)

Storing the compound in a

solid form is generally

preferred over solutions to

reduce solvent-mediated

degradation.[1]

Container
Tightly sealed, appropriate

material (e.g., glass or HDPE)

Prevents exposure to moisture

and air. The container material

should be inert and not interact

with the compound.[1][6]

Emergency Procedures
In the event of a spill or exposure, immediate action is critical.[4]
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Incident Procedure

Skin Contact

Wash the affected area with plenty of soap and

water. If skin irritation occurs, seek medical

attention.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing and seek medical attention

if irritation persists.[4]

Inhalation

Move to fresh air. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Seek medical attention.[4]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.[4]

Small Spill

Absorb with an inert material (e.g., vermiculite,

sand) and place in a sealed container for

disposal. Clean the spill area with a suitable

decontamination solution.[4]

Large Spill

Evacuate the area. Alert the laboratory

supervisor and safety officer. Do not attempt to

clean up without appropriate respiratory

protection and training.[4]

Waste Disposal
All waste containing Aspinonene must be treated as hazardous waste and disposed of

through the institution's environmental health and safety office.[4][6]
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Waste Type Disposal Procedure

Solid Waste

Collect all contaminated solids (e.g., gloves,

weigh boats, paper towels) in a designated,

labeled, and sealed container.[4][6]

Liquid Waste

Collect all liquid waste containing Aspinonene in

a labeled, sealed, solvent-resistant bottle. Do

not mix with other waste streams unless

compatible.[4]

Sharps

Dispose of any contaminated needles, syringes,

or glassware in a designated puncture-resistant

sharps container.[4][6]

Experimental Protocols: Stability Testing
Due to the limited availability of public data on Aspinonene's stability, the following protocols

are based on established international guidelines for stability testing of new drug substances.

[1]

Protocol 1: Forced Degradation (Stress Testing)

This protocol is designed to identify potential degradation pathways and to develop stability-

indicating analytical methods.

Sample Preparation: Prepare solutions of Aspinonene in a suitable solvent (e.g., methanol).

Stress Conditions: Expose the Aspinonene solutions to the following conditions:[1]

Acidic Hydrolysis: Add 1N HCl and incubate at 60°C for 24 hours.

Basic Hydrolysis: Add 1N NaOH and incubate at 60°C for 24 hours.

Oxidative Degradation: Add 3% hydrogen peroxide and store at room temperature for 24

hours, protected from light.

Thermal Degradation: Expose solid Aspinonene to dry heat at 80°C for 48 hours.
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Analysis: Analyze the stressed samples at appropriate time points using a suitable analytical

method, such as HPLC or LC-MS, to determine the extent of degradation.

Protocol 2: Long-Term and Accelerated Stability Studies

These studies are designed to predict the shelf-life of Aspinonene under defined storage

conditions.[1]

Sample Preparation: Place Aspinonene, preferably in solid form, in appropriate, well-sealed

containers that mimic the proposed long-term storage container.

Storage Conditions:[1]

Long-Term: Store samples at 25°C ± 2°C with 60% ± 5% relative humidity (RH).

Accelerated: Store samples at 40°C ± 2°C with 75% ± 5% RH.

Testing Schedule: Pull samples at appropriate time points (e.g., 0, 3, 6, 9, 12, 18, 24, and 36

months for long-term studies; 0, 1, 2, 3, and 6 months for accelerated studies).

Analysis: Analyze the samples for purity and degradation products using a validated stability-

indicating method.

Study Type Storage Conditions

Forced Degradation
Acidic (1N HCl, 60°C), Basic (1N NaOH, 60°C),

Oxidative (3% H₂O₂, RT), Thermal (80°C, solid)

Long-Term Stability 25°C ± 2°C, 60% ± 5% RH

Accelerated Stability 40°C ± 2°C, 75% ± 5% RH

Diagrams
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Receiving and Initial Storage
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Caption: Workflow for Aspinonene Handling, Storage, and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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